1-[5-(2,5-dichlorophenyl)furan-2-yl]-N-[(1-ethylpyrrolidin-2-yl)methyl]methanamine

• Molecular Formula: C18H22Cl2N2O
• Molecular Weight: 353.3 g/mol
• IUPAC Name: N-[[5-(2,5-dichlorophenyl)furan-2-yl]methyl]-1-(1-ethylpyrrolidin-2-yl)methanamine
• InChI: InChI=1S/C18H22Cl2N2O/c1-2-22-9-3-4-14(22)11-21-12-15-6-8-18(23-15)16-10-13(19)5-7-17(16)20/h5-8,10,14,21H,2-4,9,11-12H2,1H3
• InChI Key: SYNLLDGNRQTWFC-UHFFFAOYSA-N
• SMILES: CCN1CCCC1CNCC2=CC=C(O2)C3=C(C=CC(=C3)Cl)Cl

Description

1-[5-(2,5-dichlorophenyl)furan-2-yl]-N-[(1-ethylpyrrolidin-2-yl)methyl]methanamine is a chemical compound that has been synthesized for scientific research purposes. This compound is also known as DM235 and belongs to the family of phenylfuranyl amine derivatives. DM235 has been found to possess potential therapeutic properties and has been extensively studied for its mechanism of action and physiological effects.

Mechanism Of Action

DM235 exerts its effects by binding to the sigma-1 receptor, which is a transmembrane protein that is expressed in various tissues including the brain. The sigma-1 receptor is involved in various physiological processes such as cell survival, neurotransmitter release, and calcium signaling. DM235 binding to the sigma-1 receptor leads to the modulation of these processes, resulting in its therapeutic effects.
Biochemical and Physiological Effects
DM235 has been found to possess various biochemical and physiological effects. It has been shown to increase the expression of neurotrophic factors, which are proteins that promote the growth and survival of neurons. DM235 has also been found to reduce oxidative stress, which is a major contributor to neurodegeneration. Additionally, DM235 has been shown to modulate the release of neurotransmitters such as dopamine and serotonin, which are involved in various physiological processes.

Advantages And Limitations For Lab Experiments

DM235 has several advantages for lab experiments. It is a highly selective sigma-1 receptor agonist and has been extensively studied for its mechanism of action and physiological effects. DM235 is also relatively stable and has good solubility in various solvents. However, one limitation of DM235 is its high cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the study of DM235. One potential area of research is the development of DM235 analogs that possess improved pharmacological properties. Another area of research is the investigation of the potential use of DM235 in the treatment of other neurological disorders such as multiple sclerosis and Huntington's disease. Additionally, further studies are needed to elucidate the long-term effects of DM235 and its potential toxicity.

Synthesis Methods

DM235 is synthesized using a multi-step process that involves the coupling of 2,5-dichlorophenylfuran with N-[(1-ethylpyrrolidin-2-yl)methyl]methanamine. The reaction is carried out in the presence of a catalyst and under controlled conditions to ensure high yield and purity. The final product is then purified using various techniques such as chromatography and recrystallization.

Scientific Research Applications

DM235 has been extensively studied for its potential therapeutic properties. It has been found to possess neuroprotective, anti-inflammatory, and analgesic effects. DM235 has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.